Cas no 1248636-16-9 (2-(4-Chloro-1H-pyrazol-1-yl)propanenitrile)

• Product Name: 2-(4-Chloro-1H-pyrazol-1-yl)propanenitrile
• CAS No: 1248636-16-9
• MF: C₆H₆ClN₃
• MW: 155.584939479828
• CID: 2112134
• Update Time: 2023-08-04

2-(4-Chloro-1H-pyrazol-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-1H-pyrazol-1-yl)propanenitrile
• NKAXVVNDUQAOAI-UHFFFAOYSA-N
• 2-(4-Chloro-1H-pyrazol-1-yl)propanenitrile

• Inchi： 1S/C6H6ClN3/c1-5(2-8)10-4-6(7)3-9-10/h3-5H,1H3
• InChI Key： NKAXVVNDUQAOAI-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)C(C#N)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• Topological Polar Surface Area: 41.6